N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide

• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-1-methyl-N-(3-methylphenyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C22H24ClN5O3S/c1-16-5-3-7-18(13-16)24-21(29)20-15-26(2)25-22(20)32(30,31)28-11-9-27(10-12-28)19-8-4-6-17(23)14-19/h3-8,13-15H,9-12H2,1-2H3,(H,24,29)
• InChI Key: SPAOXPYMHMEVQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(N=C2S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl)C
• Molecular Formula: C22H24ClN5O3S
• Molecular Weight: 474.0 g/mol

Description

N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound has been found to possess several biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are mediators of inflammation, pain, and fever, and their inhibition results in the reduction of these symptoms.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include the reduction of inflammation, pain, and fever. This compound has also been found to possess antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide in lab experiments include its potential therapeutic applications and its well-established mechanism of action. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

For the study of N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide include the exploration of its potential applications in the treatment of various diseases, such as arthritis, cancer, and Alzheimer's disease. Further studies are also needed to determine the optimal dosage and administration of this compound, as well as its potential side effects. Additionally, the development of novel analogs and derivatives of this compound may lead to the discovery of more potent and selective COX inhibitors.

Synthesis Methods

The synthesis of N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide involves the reaction of 3-fluoro-4-methoxyaniline with 2-bromoacetylthiophene, followed by the reaction of the resulting compound with 3-phenylthio-2-pyrazinecarboxylic acid. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(3-fluoro-4-methoxyphenyl)-2-{[3-(phenylthio)pyrazin-2-yl]thio}acetamide has been the subject of several scientific studies due to its potential applications in the field of medicine. This compound has been found to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the treatment of various diseases.